Cas no 2138376-85-7 (7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one)
7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2138376-85-7
- EN300-785526
- 7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one
- 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one
-
- Inchi: 1S/C15H27NO/c1-5-7-16-8-6-13(17)15(16)10-12(2)9-14(3,4)11-15/h12H,5-11H2,1-4H3
- InChI Key: IPYMLOWJJULABP-UHFFFAOYSA-N
- SMILES: O=C1CCN(CCC)C21CC(C)CC(C)(C)C2
Computed Properties
- Exact Mass: 237.209264485g/mol
- Monoisotopic Mass: 237.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.3Ų
7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-785526-0.05g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-785526-0.1g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-785526-0.25g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-785526-0.5g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-785526-1.0g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-785526-2.5g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-785526-5.0g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-785526-10.0g |
7,7,9-trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one |
2138376-85-7 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one
Professional Introduction to 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one (CAS No. 2138376-85-7)
7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one, identified by the chemical identifier CAS No. 2138376-85-7, is a compound of significant interest in the field of medicinal chemistry due to its unique structural and functional properties. This spirocyclic azine derivative has garnered attention for its potential applications in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and molecular recognition. The compound's intricate framework, featuring a spiro linkage between an azabicycloalkane and a ketone moiety, contributes to its distinctive chemical behavior and biological activity.
The structural motif of 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one is characterized by a rigid spiro core, which enhances its stability and binding affinity towards biological targets. The presence of multiple alkyl substituents, including three methyl groups and a propyl chain, further modulates its physicochemical properties, such as solubility and lipophilicity. These features make it an attractive scaffold for medicinal chemists seeking to design molecules with optimized pharmacokinetic profiles.
Recent advancements in computational chemistry have enabled the systematic investigation of the interactions between 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one and various biological targets. Molecular docking studies have revealed that this compound exhibits promising binding affinity towards certain enzymes implicated in metabolic disorders and inflammatory pathways. The spirocyclic structure is particularly adept at mimicking natural substrates or transition states, facilitating tight binding to active sites. This has spurred interest in exploring its potential as a lead compound for drug discovery efforts.
In parallel, experimental approaches have been employed to validate the computational predictions. Synthesis of analogs derived from 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one has allowed researchers to fine-tune its pharmacological properties. Modifications such as varying the length or branching of alkyl chains have provided insights into the structure-activity relationships (SAR) governing its biological effects. Preliminary in vitro assays have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.
The spirocyclic nature of 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one also lends itself to applications beyond traditional drug development. Its rigid framework can serve as a template for designing chiral auxiliaries or ligands in asymmetric synthesis, where precise control over stereochemistry is essential. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for exploring its role in coordination chemistry and material science.
Emerging research suggests that 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one may exhibit unique photophysical properties due to its conjugated system and spiro core. These characteristics could be leveraged in the development of photoactive materials or probes for bioimaging applications. The compound's ability to absorb and emit light at specific wavelengths makes it a candidate for use in fluorescent sensors or light-driven therapeutics.
The synthesis of 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one presents both challenges and opportunities for synthetic chemists. The spiro linkage requires careful manipulation to ensure regioselectivity and high yield during formation. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing complex spirocyclic frameworks efficiently. These developments have not only streamlined the synthesis of this compound but also offered insights into general strategies for constructing other nitrogen-containing heterocycles with similar structural motifs.
The future prospects of 7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one are vast and multifaceted. Continued exploration of its biological activity will likely uncover new therapeutic applications beyond inflammation modulation. Furthermore, its structural features make it an excellent candidate for developing novel materials with tailored properties. As research progresses, it is anticipated that this compound will play a pivotal role in advancing both medicinal chemistry and materials science.
2138376-85-7 (7,7,9-Trimethyl-1-propyl-1-azaspiro[4.5]decan-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)